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Compound of Interest

Compound Name: Tetracyanoethylene oxide

CAS No.: 3189-43-3

Cat. No.: B1329579

Get Quote

CAS Number: 3189-43-3 Formula: C₆N₄O Molecular Weight: 144.09 g/mol IUPAC Name:

Oxirane-2,2,3,3-tetracarbonitrile

Executive Summary
Tetracyanoethylene oxide (TCNEO) represents a pinnacle of electron-deficient heterocyclic

chemistry. As the epoxide derivative of tetracyanoethylene (TCNE), it possesses an

exceptionally strained three-membered ring destabilized by four strong electron-withdrawing

cyano groups. This unique electronic architecture renders TCNEO a "super-electrophile" and a

versatile precursor for carbonyl ylides via thermal ring opening.

This guide details the synthesis, mechanistic pathways, and application of TCNEO in high-

value organic transformations, specifically focusing on [3+2] cycloadditions and oxygen transfer

reactions. It serves as a critical resource for researchers in medicinal chemistry and materials

science, particularly those working with fullerene functionalization and heterocycle synthesis.

Chemical Architecture & Electronic Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1329579#bc-rfq
https://www.benchchem.com/product/b1329579/docs?utm_src=pdf-body#tetracyanoethylene-oxide-tcneo-technical-guide-to-synthesis-reactivity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TCNEO is characterized by extreme electron deficiency. The four cyano groups exert a

powerful inductive effect (

), significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This
makes the epoxide oxygen loosely bound and prone to transfer, while the C-C bond in the
oxirane ring is exceptionally weak.

Thermal Ring Opening: The Carbonyl Ylide Gateway
Upon heating, the C-C bond of the epoxide homolytically cleaves to generate a carbonyl ylide

intermediate. This 1,3-dipole is the active species in the majority of TCNEO's synthetic utility.
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Figure 1: Thermal generation of the reactive carbonyl ylide intermediate from TCNEO.

Synthesis Protocol
Safety Critical Warning:

Cyanide Hazard: TCNEO and its precursor TCNE hydrolyze in moist air/water to release

Hydrogen Cyanide (HCN).

Engineering Controls: All operations must be performed in a high-efficiency fume hood.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

Validated Synthesis (Linn & Ciganek Method)
This protocol describes the oxidation of tetracyanoethylene (TCNE) using hydrogen peroxide.

Reagents:
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Tetracyanoethylene (TCNE): 25.6 g (0.2 mol)[1]

Acetonitrile (MeCN): 150 mL (Solvent)[1]

Hydrogen Peroxide (H₂O₂): 30% aqueous solution (21 mL)[1]

Step-by-Step Procedure:

Setup: Equip a 500-mL Erlenmeyer flask with a magnetic stir bar and a thermometer. Place

the flask in an ice-salt bath to maintain sub-zero temperatures.

Dissolution: Add TCNE (25.6 g) and acetonitrile (150 mL) to the flask. Stir until

suspended/dissolved.

Cooling: Cool the mixture to approximately -4°C.

Oxidation: Add the 30% H₂O₂ (21 mL) dropwise via a burette or addition funnel.

Critical Control: Adjust addition rate (approx. 3-5 mL/min) to keep the internal temperature

between 10°C and 12°C. Do not allow it to spike.

Reaction Monitoring: As the reaction proceeds, the dark amber color of the TCNE solution

will fade to a pale yellow.[1]

Quenching: Once addition is complete, stir for an additional 3-4 minutes at 10-12°C.

Precipitation: Pour the reaction mixture slowly into 500 mL of ice-cold water with vigorous

stirring. The TCNEO will precipitate.

Isolation: Filter the solid immediately, wash with cold water to remove excess H₂O₂, and dry

in a vacuum desiccator over P₂O₅.

Yield: Typically 60-70%. Properties: White to beige crystalline solid. MP: 177-179°C (dec).

Key Synthetic Transformations
TCNEO serves as a "master key" for accessing complex heterocycles and functionalized

materials through two primary mechanisms: [3+2] Cycloaddition and Oxygen Transfer.
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[3+2] Cycloaddition (The Carbonyl Ylide Pathway)
The carbonyl ylide generated from TCNEO reacts with a wide range of dipolarophiles (olefins,

acetylenes, aromatics) to form five-membered oxygen-containing heterocycles.

Dipolarophile Class Product Type Mechanistic Insight

Olefins (R-CH=CH-R) Tetrahydrofurans

Stereospecific addition;

retention of olefin geometry is

often observed.

Acetylenes (R-C≡C-R) Dihydrofurans
Formation of unsaturated five-

membered rings.

Aromatics (Benzene) Oxa-bridged systems

Formation of oxa-norcaradiene

derivatives (often

unstable/rearrange).

Fullerenes (C₆₀, C₈₀) Fullerene-fused THF

Functionalization of the

fullerene cage (e.g., La₂@Ih-

C₈₀).

Experimental Workflow: Cycloaddition with Olefins
Mix: Dissolve TCNEO (1.0 equiv) and the olefin (excess or 1.0 equiv) in dry benzene or 1,2-

dichloroethane.

Heat: Reflux the mixture (approx. 80°C) to trigger ring opening.

Monitor: Reaction is tracked by the disappearance of the epoxide IR stretch or TLC.

Isolate: Evaporate solvent and recrystallize.

Oxygen Transfer (The Redox Shuttle)
TCNEO exhibits a rare dual-reactivity with sulfur compounds. It can act as an oxygen donor

(oxidant) or, under specific conditions, its reduced form (TCNE) can accept oxygen.

Sulfide Oxidation:
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Utility: Mild oxidation of sulfides to sulfoxides without over-oxidation to sulfones.[2]

Mechanism: Nucleophilic attack of the sulfur atom on the epoxide oxygen, followed by

collapse of the ring to release TCNE.

Advanced Application: Fullerene Functionalization
In modern materials science, TCNEO is utilized to functionalize endohedral metallofullerenes.

The high electron affinity of the TCNEO-derived ylide allows it to attack the electron-rich cages

of fullerenes.

Case Study: Reaction with La₂@Ih-C₈₀

Objective: To attach a solubilizing/functional handle to the stable La₂@C₈₀ cage.

Method: TCNEO is heated with La₂@C₈₀ in chlorobenzene.

Outcome: Regioselective formation of a [3+2] adduct across a [6,6]-bond of the fullerene

cage.

Significance: This reaction demonstrates TCNEO's utility in modifying the electronic

properties of nanocarbon materials for photovoltaic applications.
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Figure 2: Divergent synthetic pathways accessible from TCNEO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis, Reactivity, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329579/docs#tetracyanoethylene-oxide-tcneo-
technical-guide-to-synthesis-reactivity-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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